Cas no 50563-73-0 (2-Nitro-4,6-bis-trifluoromethyl-phenol)

• Product Name: 2-Nitro-4,6-bis-trifluoromethyl-phenol
• CAS No: 50563-73-0
• MF: C₈H₃F₆NO₃
• MW: 275.104743242264
• CID: 820956
• Update Time: 2026-04-29

2-Nitro-4,6-bis-trifluoromethyl-phenol Chemical and Physical Properties

Names and Identifiers

• 2-Nitro-4,6-bis-trifluoromethyl-phenol
• 2-nitro-4,6-bis(trifluoromethyl)phenol
• 3,5-Bis(trifluoroMethyl)-2-(hydroxy)nitrobenzene
• 2,4-Bis(trifluormethyl)-6-nitrophenol
• 2,4-bis-trifluoromethyl-6-nitro-phenol
• 3,5-bis(trifluoromethyl)-2-hydroxynitrobenzene
• PC2285

• Inchi： InChI=1S/C8H3F6NO3/c9-7(10,11)3-1-4(8(12,13)14)6(16)5(2-3)15(17)18/h1-2,16H
• InChI Key： VRQKCPBODHTCFI-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C(=C1C(F)(F)F)O)[N+](=O)[O-])C(F)(F)F

Computed Properties

• Exact Mass: 275.00200
• Monoisotopic Mass: 275.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2

Experimental Properties

• Density: 1.65
• Boiling Point: 181.5°C at 760 mmHg
• Flash Point: 63.6°C
• Refractive Index: 1.448
• PSA: 66.05000
• LogP: 3.86120

2-Nitro-4,6-bis-trifluoromethyl-phenol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38